Cas no 473932-18-2 (2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine
• CAS No: 473932-18-2
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 5045666
• PubChem ID: 69099555
• Update Time: 2026-02-28

2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)-6-(trifluoromethyl)pyridine
• 2-piperidin-4-yl-6-(trifluoromethyl)pyridine
• 2-(4-Piperidinyl)-6-(trifluoromethyl)pyridine
• TQP1360
• 473932-18-2
• F17099
• SCHEMBL4575297
• F2147-2456
• AKOS026715847
• SQQUUYMJUDXUGH-UHFFFAOYSA-N
• EN300-1171977
• 2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C11H13F3N2/c12-11(13,14)10-3-1-2-9(16-10)8-4-6-15-7-5-8/h1-3,8,15H,4-7H2
• InChI Key： SQQUUYMJUDXUGH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2CCNCC2)=N1)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9

Additional information on 2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine (CAS No. 473932-18-2)

2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine, with the CAS number 473932-18-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule combines a piperidine ring with a trifluoromethyl-substituted pyridine moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural features, including the electron-withdrawing trifluoromethyl group, contribute to its reactivity and potential bioactivity, aligning with current trends in fluorinated compound research.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled interest in compounds like 2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine. Researchers are particularly focused on its role in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability—a hot topic in AI-driven drug design discussions. The compound’s CAS 473932-18-2 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug discovery.

From a synthetic chemistry perspective, 2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine serves as a key precursor for N-heterocycle derivatives, which are pivotal in developing kinase inhibitors and GPCR-targeted therapies. Its piperidine-pyridine scaffold mimics structural motifs found in FDA-approved drugs, addressing the pharmaceutical industry’s need for privileged structures. Recent publications highlight its utility in catalysis optimization and late-stage functionalization, topics trending in green chemistry forums.

Analytical characterization of CAS 473932-18-2 typically involves advanced techniques such as LC-MS and NMR spectroscopy, with researchers emphasizing its distinct 1H-NMR chemical shifts (δ 8.5–6.5 ppm for pyridine protons) and 19F-NMR signals (near -60 ppm). These spectral features are critical for quality control in contract research organizations (CROs), a sector experiencing rapid growth due to outsourcing trends.

In material science, the compound’s trifluoromethyl group contributes to unique electronic properties, making it valuable for designing organic semiconductors and liquid crystal materials. This aligns with the surge in searches for fluorinated aromatic compounds in OLED and photovoltaic applications. The piperidine nitrogen also offers coordination sites for metal-organic frameworks (MOFs), a trending topic in energy storage research.

Regulatory and safety profiles of 2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine adhere to standard laboratory handling protocols, with particular attention to its hygroscopic nature. Proper storage under inert atmosphere is recommended to maintain stability—a frequent query in chemical handling forums. The compound’s logP and pKa values (predicted ≈2.1 and 8.3 respectively) are often analyzed in ADMET prediction software, reflecting industry focus on computational chemistry tools.

Market intelligence indicates rising procurement of CAS 473932-18-2 by custom synthesis providers, driven by demand from biotech startups exploring novel small molecule therapeutics. Patent analysis reveals its appearance in applications related to neurodegenerative disease targets, coinciding with increased public interest in CNS drug development. This positions the compound at the intersection of academic research and industrial innovation.

Future research directions for 2-(Piperidin-4-yl)-6-(trifluoromethyl)pyridine may explore its chiral derivatives for asymmetric synthesis or investigate its photophysical properties for sensing applications. These possibilities resonate with current scientific discourse on multifunctional molecular platforms, ensuring continued relevance of this compound in cutting-edge chemical research.